Benzo(c)(2,7)naphthyridin-4(3H)-one

• CAS RN: 7344-61-8
• Molecular Formula: C12H8N2O
• Molecular Weight: 196.2 g/mol
• IUPAC Name: 3H-benzo[f][2,7]naphthyridin-4-one
• InChI: InChI=1S/C12H8N2O/c15-12-10-7-14-11-4-2-1-3-9(11)8(10)5-6-13-12/h1-7H,(H,13,15)
• InChI Key: ULIAUQBOGQCMQM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(C=N2)C(=O)NC=C3
• synonyms: perlolidine; samoquasine A

Description

Benzo(c)(2,7)naphthyridin-4(3H)-one is a natural product found in Glycine max with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• Regioselective Homolytic Substitution : Benzo[c][2,7]naphthyridines undergo regioselective homolytic substitutions, forming derivatives that could be key building blocks for the synthesis of complex organic compounds like pyridoacridine alkaloids. This process involves electron-withdrawing substituents and results in 4,5-disubstituted benzo[c][2,7]naphthyridines (Plodek et al., 2012).

• Reactivity Towards Catalyzed Coupling Reactions : 4-substituted benzo[c][2,7]naphthyridines can be synthesized from 4-chloro derivatives through Pd(0) coupling reactions or nucleophilic substitution. This process highlights the compound's adaptability in forming various derivatives under certain conditions (Duvey et al., 2001).

• Regioselective Nucleophilic Aromatic Substitution : The synthesis of biologically active natural products containing a benzo[c][2,7]naphthyridine subunit involves regioselective nucleophilic aromatic substitutions, highlighting the compound's significance in synthesizing biologically active structures (Nutaitis et al., 2010).

Synthesis of Structurally Complex Compounds

• Synthesis of Polyfunctionally Substituted Benzo[c][2,7]naphthyridines : Innovative one-step synthesis methods have been developed for creating complex structures such as benzo[c]pyrimido[4,5,6-ij][2,7]naphthyridines, which have structural analogies to marine tetracyclic pyridoacridine alkaloids (Mekheimer et al., 2018).

• Synthesis via Multicomponent Reaction : A one-pot, three-component reaction has been used for synthesizing benzo[c][2,7]naphthyridines, showcasing the compound's versatility and the environmentally friendly nature of the synthesis process (Murty et al., 2014).

Application in Medicinal Chemistry

• c-Met Kinase Inhibitors : The 1,6-naphthyridine motif, when properly substituted, can exhibit various bioactivities. For instance, 1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-one has been identified as a new class of c-Met kinase inhibitor, indicating its potential in cancer therapy (Wang et al., 2013).

• Antioxidant Properties : Analogues of benzo[c][2,7]naphthyridin-4(3H)-one have shown significant antioxidant activity, potentially more effective than alpha-tocopherol, in inhibited autoxidations. This indicates its potential application in preventing oxidative stress-related damages (Nam et al., 2007).

• Synthesis and Fluorescence Investigation : The synthesis and fluorescence properties of benzo[b][1,8]naphthyridines have been studied, showcasing their potential in the development of fluorescence-based sensors or probes (Shelar et al., 2011).